Cas no 1164474-44-5 (N-(2Z)-6-acetamido-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide)

• Product Name: N-(2Z)-6-acetamido-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
• CAS No: 1164474-44-5
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 6543025
• Update Time: 2025-07-15

N-(2Z)-6-acetamido-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-acetamido-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
• (Z)-N-(6-acetamido-3-allylbenzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[6-(acetylamino)-3-(2-propen-1-yl)-2(3H)-benzothiazolylidene]-, [N(Z)]-

• Inchi： 1S/C16H17N3O2S/c1-3-8-19-13-7-6-12(17-10(2)20)9-14(13)22-16(19)18-15(21)11-4-5-11/h3,6-7,9,11H,1,4-5,8H2,2H3,(H,17,20)/b18-16-
• InChI Key： WSDSCFYYVQNFLZ-VLGSPTGOSA-N
• SMILES： C1(C(/N=C2/N(CC=C)C3=CC=C(NC(=O)C)C=C3S/2)=O)CC1

Additional information on N-(2Z)-6-acetamido-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide

Comprehensive Analysis of N-(2Z)-6-acetamido-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS 1164474-44-5)

In the realm of organic chemistry and pharmaceutical research, N-(2Z)-6-acetamido-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS 1164474-44-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzothiazole core and cyclopropanecarboxamide moiety, represents a fascinating subject for researchers exploring novel bioactive molecules. Its Z-configuration and propenyl substitution further enhance its stereochemical complexity, making it a valuable candidate for drug discovery and material science.

The CAS 1164474-44-5 compound is often discussed in the context of small-molecule inhibitors and kinase modulation, which are hot topics in current biomedical research. With the growing interest in targeted therapies and precision medicine, molecules like this are being scrutinized for their ability to interact with specific enzymes or receptors. Researchers are particularly intrigued by its potential role in signal transduction pathways, a field that has seen exponential growth due to advancements in proteomics and bioinformatics.

From a synthetic chemistry perspective, the preparation of N-(2Z)-6-acetamido-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide involves sophisticated techniques such as cyclocondensation and stereoselective amidation. These methods are frequently searched by chemists looking for efficient synthetic routes or green chemistry alternatives. The compound’s acetamido group and allyl side chain also offer opportunities for further derivatization, a topic of high relevance in medicinal chemistry optimization.

In the era of AI-driven drug discovery, compounds like CAS 1164474-44-5 are increasingly analyzed using computational modeling and machine learning algorithms. Questions such as "How to predict the bioavailability of benzothiazole derivatives?" or "What are the optimal substituents for kinase inhibition?" dominate online forums and academic discussions. This aligns with the broader trend of integrating cheminformatics tools into research workflows.

Another area of interest is the compound’s potential in material science applications. Its conjugated system and rigid cyclopropane ring make it a candidate for organic electronics or photovoltaic materials. Searches for "benzothiazole-based semiconductors" or "non-linear optical materials" reflect the interdisciplinary appeal of such structures.

To summarize, N-(2Z)-6-acetamido-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS 1164474-44-5) exemplifies the convergence of chemical innovation and biomedical relevance. Its study addresses pressing questions in drug design, synthetic methodology, and functional materials, ensuring its place in contemporary scientific discourse.